N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide

• IUPAC Name: N-[(3-methylsulfanylphenyl)carbamothioyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13N3OS2/c1-20-12-6-2-5-11(8-12)16-14(19)17-13(18)10-4-3-7-15-9-10/h2-9H,1H3,(H2,16,17,18,19)
• InChI Key: FDRZWHAHSMZFMU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=S)NC(=O)C2=CN=CC=C2
• Molecular Formula: C14H13N3OS2
• Molecular Weight: 303.4 g/mol
• Solubility: 5.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide, also known as MTA, is a novel compound that has gained significant interest in scientific research due to its potential therapeutic applications. MTA is a small molecule that has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide is not fully understood. However, it has been proposed that N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide exerts its anti-tumor and anti-viral effects by inhibiting the activity of various enzymes and signaling pathways that are involved in cell growth and viral replication. N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been shown to inhibit the activity of histone deacetylases (HDACs) and the NF-κB signaling pathway, which play important roles in tumor growth and viral replication.
Biochemical and Physiological Effects:
N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in various tumor cell lines. N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has also been shown to inhibit viral replication and reduce the production of pro-inflammatory cytokines. In addition, N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been shown to improve glucose metabolism and reduce insulin resistance in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide is its low toxicity, which makes it a promising candidate for therapeutic applications. N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has also been shown to have good bioavailability and can be easily administered through various routes, including oral, intravenous, and intraperitoneal. However, one of the limitations of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide is its poor solubility in water, which can make it difficult to formulate for certain applications.

Future Directions

There are several future directions for the research on N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide. One potential direction is to explore the use of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide in combination with other anti-cancer drugs to enhance its anti-tumor effects. Another potential direction is to investigate the use of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide in the treatment of viral infections, such as hepatitis B and C. Furthermore, the potential use of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide in the treatment of inflammatory diseases, such as rheumatoid arthritis, should be explored. Finally, the development of novel formulations of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide with improved solubility and bioavailability should be pursued.
Conclusion:
In conclusion, N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide is a novel compound that has gained significant interest in scientific research due to its potential therapeutic applications. N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide have been discussed in this paper. Further research on N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide is needed to fully understand its potential therapeutic applications.

Synthesis Methods

N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide can be synthesized through a multi-step process that involves the reaction of 3-bromo-4-methylthiophenol with 2-chloronicotinic acid, followed by the reaction with thiourea. The final product is obtained through the reaction of the intermediate product with nicotinoyl chloride. The purity of N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide can be improved through recrystallization.

Scientific Research Applications

N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and inflammatory diseases. N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been shown to inhibit the growth of tumor cells by inducing apoptosis and blocking cell cycle progression. It has also been shown to inhibit viral replication by blocking viral entry and inhibiting viral RNA synthesis. In addition, N-({[3-(methylthio)phenyl]amino}carbonothioyl)nicotinamide has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.